molecular formula C15H17NO4S B2600774 4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide CAS No. 850021-35-1

4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide

Cat. No.: B2600774
CAS No.: 850021-35-1
M. Wt: 307.36
InChI Key: LHVXLGIQVSNZMG-UHFFFAOYSA-N
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Description

4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H17NO4S and its molecular weight is 307.36. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Degradation and Toxicity

Research on compounds with similar functional groups has shown significant interest in understanding their environmental fate and potential toxic effects. For example, studies on the degradation of acetaminophen, a compound with hydroxyphenyl groups, by advanced oxidation processes highlight the importance of identifying degradation pathways and by-products, which could have implications for compounds like 4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide in environmental contexts (Qutob et al., 2022). Similarly, the occurrence, fate, and behavior of parabens in aquatic environments have been thoroughly reviewed, underscoring the need to understand the environmental impact of various phenyl-containing compounds (Haman et al., 2015).

Synthesis and Chemical Properties

Research on synthesis methods and chemical properties of structurally related compounds offers insights into potential applications of this compound in material science and chemical manufacturing. For instance, a practical synthesis of 2-fluoro-4-bromobiphenyl demonstrates the ongoing efforts to develop efficient synthesis protocols for complex aromatic compounds, which could be relevant for synthesizing and modifying compounds like this compound for various applications (Qiu et al., 2009).

Potential Applications in Disease Research

Although not directly related to the compound , studies on the imaging of amyloid in Alzheimer's disease using specific ligands highlight the potential for compounds with specific functional groups to be used in diagnostic and therapeutic research. The development of imaging ligands, such as those binding to amyloid plaques, could provide a model for researching similar applications of this compound in disease diagnostics and treatment (Nordberg, 2007).

Properties

IUPAC Name

4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17NO4S/c1-3-20-14-8-10-15(11-9-14)21(18,19)16(2)12-4-6-13(17)7-5-12/h4-11,17H,3H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHVXLGIQVSNZMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=C(C=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.